Sodium methylesculetin acetate

Specification

• CAS No.: 95873-69-1
• Molecular Formula: C12H9NaO6
• Molecular Weight: 272.19 g/mol
• IUPAC Name: sodium;2-(6-hydroxy-4-methyl-2-oxochromen-7-yl)oxyacetate
• Standard InChI: InChI=1S/C12H10O6.Na/c1-6-2-12(16)18-9-4-10(17-5-11(14)15)8(13)3-7(6)9;/h2-4,13H,5H2,1H3,(H,14,15);/q;+1/p-1
• Standard InChI Key: CIVAPWNSKCJJEE-UHFFFAOYSA-M
• SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)O)OCC(=O)[O-].[Na+]
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)O)OCC(=O)[O-].[Na+]

Introduction

Chemical Structure and Properties

Sodium methylesculetin acetate is chemically known as sodium [(6-hydroxy-4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]acetate with the molecular formula C₁₂H₉NaO₆ (or alternatively written as C₁₂H₁₀O₆·Na). This compound belongs to the family of coumarin derivatives, specifically the esculetin derivatives category of anionic surfactants.

Physical and Chemical Characteristics

The compound has a molecular weight of 272.19 g/mol and exists as a light grey amorphous powder in its solid form. The chemical structure features a coumarin backbone with specific functional groups that contribute to its biological activities.

Key structural identifiers include:

Identifier	Value
CAS Number	95873-69-1
EINECS	306-060-7
FDA UNII	HGU5120054
Molecular Weight	272.19 g/mol
Molecular Formula	C₁₂H₉NaO₆
SMILES	CC1=CC(=O)OC2=CC(=C(C=C12)O)OCC(=O)O
InChIKey	PLEFEZPTTKWFDT-UHFFFAOYSA-N

Table 1: Key identifiers and properties of sodium methylesculetin acetate

Physical Properties

Sodium methylesculetin acetate demonstrates several notable physical properties that make it suitable for various applications:

• Appearance: Solid form

• Solubility: Readily soluble in water

• Stability: Chemically stable under normal conditions

• Purity standards: Commercial grade typically ≥95.0% active content

Biological Activities and Mechanisms of Action

Anti-inflammatory Properties

Sodium methylesculetin acetate exhibits significant anti-inflammatory capabilities through multiple mechanisms. Research has demonstrated that it effectively inhibits myeloperoxidase (MPO) activity, which is a crucial enzyme involved in inflammatory processes. This inhibition leads to a reduction in the production of pro-inflammatory cytokines, particularly interleukin-6 (IL-6).

The compound's molecular structure allows it to interact with key inflammatory pathways at the cellular level, addressing underlying inflammatory mechanisms rather than merely masking symptoms. This property makes it valuable for the management of various inflammatory conditions including arthritis, dermatitis, and other inflammatory disorders.

Antioxidant Activities

One of the most significant properties of sodium methylesculetin acetate is its potent antioxidant activity. The compound effectively scavenges free radicals and reduces oxidative stress in biological systems. This antioxidant capability makes it particularly valuable in:

• Combating cellular damage caused by reactive oxygen species

• Supporting cellular health and longevity

• Protecting against oxidative stress-related conditions

• Enhancing the body's natural defense mechanisms

These antioxidant properties have led to its inclusion in health supplements designed specifically to combat oxidative stress.

Pharmaceutical Applications

Current Pharmaceutical Uses

Sodium methylesculetin acetate has found applications in various pharmaceutical formulations due to its beneficial biological activities. Its ability to modulate key signaling molecules involved in inflammation presents novel approaches to managing inflammatory disorders, especially beneficial for patients who don't respond well to current anti-inflammatory medications or experience significant side effects.

The compound is being investigated for its potential in:

Research and Development

Ongoing research is focused on expanding the pharmaceutical applications of sodium methylesculetin acetate. Scientists are particularly interested in:

• Its neuroprotective effects, which could lead to groundbreaking treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's

• The compound's ability to scavenge free radicals and boost antioxidant defenses, which might play a crucial role in preventive healthcare

• Novel drug delivery systems to enhance the bioavailability and efficacy of sodium methylesculetin acetate in various therapeutic applications

Cosmetic Applications

Skin Care Benefits

Sodium methylesculetin acetate has gained significant traction in the cosmetics industry due to its beneficial properties for skin health. Its anti-inflammatory properties help soothe skin irritations and reduce redness, making it particularly suitable for sensitive skin types.

Key cosmetic benefits include:

Anti-aging Properties

The compound has demonstrated notable anti-aging and skin rejuvenating effects, making it a valuable ingredient in skincare products. These effects include:

The combination of these properties has positioned sodium methylesculetin acetate as an increasingly valuable ingredient in premium skincare formulations.

Parameter	Specification
Active content	≥95.0%
Heavy metals (as Pb)	≤20 mg/kg
Arsenic (As)	≤3 mg/kg

Table 2: Quality standards for commercial sodium methylesculetin acetate

Each batch typically undergoes comprehensive analysis for identity, purity, potency, and stability before release, including testing for heavy metals and potentially harmful contaminants.

Future Trends and Research Directions

Emerging Research Areas

The scientific community continues to explore new applications and properties of sodium methylesculetin acetate. Current research trends include:

• Investigation of its interactions with cellular pathways involved in inflammation

• Exploration of its neuroprotective effects against oxidative stress and damage

• Assessment of its potential role in preventing various chronic diseases through its antioxidant capabilities